Cas no 3831-29-6 (1-fluoro-4-(iodomethyl)benzene)

• Product Name: 1-fluoro-4-(iodomethyl)benzene
• CAS No: 3831-29-6
• Molecular Formula: C₇H₆FI
• Molecular Weight: 236.02494
• CID: 923317
• PubChem ID: 97003

1-fluoro-4-(iodomethyl)benzene Properties

Names and Identifiers

• 1-fluoro-4-(iodomethyl)benzene
• [18F]4-fluorobenzyl iodide
• 4-Fluor-benzyljodid
• 4-fluoro-benzyl iodide
• 4-Fluorobenzyl iodide
• AC1L3XN6
• AC1Q4PQV
• AR-1C3113
• Benzene, 1-fluoro-4-(iodomethyl)-
• CTK1C4239
• NSC96575
• p-FC6H4CH2I
• p-fluorobenzyl iodide
• SureCN2932602
• UULYZGVRBYESOA-UHFFFAOYSA-N
• NSC 96575
• DTXSID50191679
• NSC-96575
• 3831-29-6
• EN300-131815
• SCHEMBL2932602
• AKOS014117572
• DTXCID40114170

• InChIKey： UULYZGVRBYESOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6FI/c8-7-3-1-6(5-9)2-4-7/h1-4H,5H2
• SMILES： C1=CC(=CC=C1CI)F

Computed Properties

• Exact Mass: 235.94938
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 235.94983g/mol
• Heavy Atom Count: 9
• Complexity: 77
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.76070
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides